![molecular formula C23H31N3O2 B4883456 3-({3-[4-(2-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}methyl)phenol](/img/structure/B4883456.png)
3-({3-[4-(2-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}methyl)phenol
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Overview
Description
3-({3-[4-(2-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}methyl)phenol, also known as SB-269970, is a selective 5-HT7 receptor antagonist. This compound has gained significant attention due to its potential therapeutic applications in various neurological disorders, including depression, anxiety, and schizophrenia.
Mechanism of Action
3-({3-[4-(2-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}methyl)phenol selectively blocks the 5-HT7 receptor, which is a subtype of serotonin receptor that is primarily expressed in the central nervous system. The 5-HT7 receptor is involved in several physiological processes, including circadian rhythm regulation, learning and memory, and mood regulation. By blocking this receptor, this compound modulates the activity of the serotonergic system, leading to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to modulate several biochemical and physiological processes in the central nervous system. It has been demonstrated to increase dopamine release in the prefrontal cortex and hippocampus, which may contribute to its cognitive-enhancing effects. Moreover, this compound has been shown to reduce the activity of the hypothalamic-pituitary-adrenal axis, which is involved in stress response. This effect may contribute to its anxiolytic and antidepressant effects.
Advantages and Limitations for Lab Experiments
One of the major advantages of 3-({3-[4-(2-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}methyl)phenol is its selectivity for the 5-HT7 receptor, which reduces the risk of off-target effects. Moreover, this compound has been extensively studied in animal models, which provides a strong preclinical foundation for its potential therapeutic applications. However, one of the limitations of this compound is its poor solubility in water, which may limit its bioavailability and efficacy in vivo.
Future Directions
Several future directions for 3-({3-[4-(2-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}methyl)phenol research can be identified. First, more studies are needed to elucidate the molecular mechanisms underlying its therapeutic effects in various neurological disorders. Second, the development of more potent and selective 5-HT7 receptor antagonists may improve the efficacy and bioavailability of this compound. Third, clinical trials are needed to evaluate the safety and efficacy of this compound in humans. Finally, the potential interactions between this compound and other drugs should be investigated to ensure its safe use in combination therapy.
Synthesis Methods
The synthesis of 3-({3-[4-(2-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}methyl)phenol involves several steps, including the synthesis of 4-(2-methoxyphenyl)piperazine, 1-benzyl-4-piperidone, and this compound. The final product is obtained through the reaction of 1-benzyl-4-piperidone with 4-(2-methoxyphenyl)piperazine, followed by the addition of 3-(chloromethyl)phenol and sodium hydride. The overall yield of this synthesis method is approximately 25%.
Scientific Research Applications
3-({3-[4-(2-methoxyphenyl)-1-piperazinyl]-1-piperidinyl}methyl)phenol has been extensively studied for its potential therapeutic applications in various neurological disorders. Several preclinical studies have demonstrated its efficacy in reducing anxiety and depression-like behaviors in animal models. In addition, this compound has been shown to improve cognitive function and memory impairment in animal models of Alzheimer's disease. Moreover, this compound has been investigated for its potential antipsychotic effects in animal models of schizophrenia.
properties
IUPAC Name |
3-[[3-[4-(2-methoxyphenyl)piperazin-1-yl]piperidin-1-yl]methyl]phenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H31N3O2/c1-28-23-10-3-2-9-22(23)26-14-12-25(13-15-26)20-7-5-11-24(18-20)17-19-6-4-8-21(27)16-19/h2-4,6,8-10,16,20,27H,5,7,11-15,17-18H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMAXAULVVUDLLX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)C3CCCN(C3)CC4=CC(=CC=C4)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H31N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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